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An objective comparison of experimental evidence for Fermi arcs in the Weyl semimetal

niobium phosphide (NbP) against alternative materials.

Niobium phosphide (NbP) has emerged as a significant material in the study of Weyl

semimetals, a class of materials exhibiting novel topological electronic properties. A key

characteristic of Weyl semimetals is the presence of Fermi arcs, which are open-ended

segments of a Fermi surface on the material's surface that connect the projections of bulk Weyl

nodes of opposite chirality. This guide provides a comparative analysis of the experimental

evidence for Fermi arcs in NbP, with a focus on data obtained from Angle-Resolved

Photoemission Spectroscopy (ARPES), and contrasts it with findings in related Weyl

semimetals such as Tantalum Arsenide (TaAs), Tantalum Phosphide (TaP), and Niobium

Arsenide (NbAs).

Comparison of Experimental Evidence for Fermi
Arcs
The primary experimental technique for the direct visualization of Fermi arcs is Angle-Resolved

Photoemission Spectroscopy (ARPES). Other techniques like Scanning Tunneling Microscopy

(STM) and the analysis of quantum oscillations provide indirect but complementary evidence.

Angle-Resolved Photoemission Spectroscopy (ARPES)
ARPES measures the kinetic energy and momentum of electrons photoemitted from a

material's surface, allowing for the direct mapping of the electronic band structure and the
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Fermi surface.

Challenges in NbP: The experimental observation of Fermi arcs in NbP has been a subject of

detailed investigation. Some studies have presented clear evidence of Fermi arcs through a

combination of experimental data and theoretical calculations[1]. However, other research

indicates that the direct, unambiguous observation of Fermi arcs from experimental data alone

can be challenging in NbP. This difficulty is attributed to two main factors: the relatively small

separation of the Weyl nodes in momentum space and a Fermi level that can be located too far

from the Weyl points[2].

Comparison with other Weyl Semimetals: In contrast, materials like TaAs, which possess a

larger spin-orbit coupling, exhibit a greater separation between Weyl nodes, making the

connecting Fermi arcs more readily distinguishable in ARPES measurements[3][4]. The family

of transition metal monopnictides (TaAs, TaP, NbAs, NbP) provides a valuable platform for

studying how the strength of spin-orbit coupling influences the properties of Fermi arcs[5][6][7].

Surface Termination Dependence: A crucial aspect in NbP is the strong dependence of the

surface electronic structure, including the Fermi arcs, on the surface termination (Nb-

terminated or P-terminated)[8][9][10]. High-resolution ARPES studies have revealed drastic

differences in the Fermi surface topology between the two terminations[10]. For instance, the

P-terminated surface often shows distinct "spoon" and "bow tie" shaped features associated

with the surface states, which are absent on the Nb-terminated surface[8][11].

Scanning Tunneling Microscopy (STM)
STM can probe the local density of electronic states on a surface with atomic resolution. By

analyzing the quasiparticle interference (QPI) patterns that arise from the scattering of

electrons off defects, information about the Fermi surface, including the presence of Fermi

arcs, can be inferred. Theoretical calculations predict specific QPI patterns originating from the

unique scattering wavevectors provided by the open Fermi arcs in NbP and TaAs[12][13].

These theoretical predictions serve as a guide for experimental STM studies aiming to identify

the fingerprint of Fermi arcs in the QPI data.

Quantum Oscillations
Measurements of quantum oscillations, such as the Shubnikov-de Haas and de Haas-van

Alphen effects, provide information about the extremal cross-sectional areas of the Fermi

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.researchgate.net/publication/281808631_Observation_of_Fermi_Arcs_in_Non-Centrosymmetric_Weyl_Semi-Metal_Candidate_NbP
https://arxiv.org/abs/1509.07465
http://pfwww.kek.jp/acr/2015pdf/part_b/pf15b0384.pdf
https://www.researchgate.net/publication/272423247_Experimental_Discovery_of_Weyl_Semimetal_TaAs
https://www.researchgate.net/publication/281312307_Topological_surface_states_and_Fermi_arcs_of_the_noncentrosymmetric_Weyl_semimetals_TaAs_TaP_NbAs_and_NbP
https://arxiv.org/abs/1508.06649
https://arxiv.org/abs/1508.05999
https://arxiv.org/pdf/2202.06061
https://www.researchgate.net/figure/Color-online-a-Left-crystal-structure-of-NbP-highlighting-the-Nb-and-P-terminated_fig4_282692621
https://www.uvsor.ims.ac.jp/paper/2015/PhysRevB.93.161112.pdf
https://www.uvsor.ims.ac.jp/paper/2015/PhysRevB.93.161112.pdf
https://arxiv.org/pdf/2202.06061
https://www.researchgate.net/figure/Suppression-of-trivial-surface-states-in-NbP-via-phosphorous-surface-reconstruction-and_fig2_351335457
https://www.semanticscholar.org/paper/0ebab65afabfa20f66fd972a11ca2d5d686c7f37
https://pubmed.ncbi.nlm.nih.gov/26919003/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078461?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


surface. While not a direct probe of Fermi arcs, the analysis of quantum oscillation data, in

conjunction with theoretical band structure calculations, can be used to reconstruct the 3D

Fermi surface and infer the presence and location of Weyl nodes[14][15]. Anomalous quantum

oscillation signatures have also been theoretically predicted to arise from the unique

connectivity of Fermi arcs to the bulk Weyl fermions[16][17].

Quantitative Data Comparison
The following table summarizes key quantitative parameters related to the experimental

observation of Fermi arcs in NbP and its comparison with TaAs.

Parameter
Niobium
Phosphide
(NbP)

Tantalum
Arsenide
(TaAs)

Experimental
Technique

Reference

Weyl Node

Separation (k-

space)

~0.06 Å⁻¹ ~0.15 Å⁻¹ ARPES [3]

Observation of

Fermi Arcs

Challenging,

often requires

comparison with

theory

Clearly resolved ARPES [2][4]

Surface

Termination

Dependence

Strong (Nb- vs.

P-terminated)
Observed ARPES [8][9][10]

QPI Signatures

of Fermi Arcs

Theoretically

predicted

Theoretically

predicted and

experimentally

studied

STM, Theory [12][13]

Fermi Surface

Topology

Complex, with

both trivial and

topological

surface states

Complex, with

both trivial and

topological

surface states

ARPES [5][11]
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Experimental Protocols
Angle-Resolved Photoemission Spectroscopy (ARPES)
A typical ARPES experiment for investigating Fermi arcs in Weyl semimetals involves the

following steps:

Sample Preparation: High-quality single crystals of the material (e.g., NbP) are grown, often

by chemical vapor transport[3].

Cleaving: The crystals are cleaved in-situ under ultra-high vacuum (UHV) conditions to

expose a clean, atomically flat surface. This is crucial to avoid surface contamination that

would obscure the intrinsic electronic states.

Photoemission: The sample is illuminated with a highly monochromatic and focused beam of

photons, typically from a synchrotron light source. The photon energy is tunable, which

allows for probing different depths and momentum spaces[18][19].

Electron Analysis: The photoemitted electrons are collected by a hemispherical electron

analyzer (e.g., VG-Scienta SES2002) which measures their kinetic energy and emission

angle[3].

Data Acquisition: The energy and angular resolutions are set to high values (e.g., 10-30 meV

and 0.2°, respectively) to resolve the fine features of the electronic bands and Fermi

surface[3].

Data Analysis: The collected data is used to construct energy-momentum dispersion maps

and constant energy contours (Fermi surface maps). These are then compared with

theoretical band structure calculations to identify the topological features, such as Fermi

arcs.

Visualizations
Logical Flow of Experimental Verification
The following diagram illustrates the logical workflow for the experimental verification of Fermi

arcs in a Weyl semimetal like NbP.
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Logical Workflow for Fermi Arc Verification

Theoretical Prediction

Experimental Investigation

Data Analysis & Interpretation

Ab initio Calculations
(e.g., DFT)

Prediction of Weyl Nodes
& Fermi Arcs

ARPES Measurement STM/QPI Measurement Quantum Oscillations

Comparison of Experimental Data
with Theoretical Predictions

Confirmation of
Fermi Arcs

Click to download full resolution via product page

Caption: Logical workflow for Fermi arc verification.

Experimental Workflow for ARPES
The diagram below outlines the key steps in an ARPES experiment designed to observe Fermi

arcs.
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ARPES Experimental Workflow
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Factors Influencing Fermi Arc Observation

Material Properties

Observable Characteristics

Spin-Orbit Coupling (SOC)

Weyl Node Separation

Stronger SOC -> Larger Separation

Surface Termination
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Ease of Experimental
Observation (ARPES)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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